Cas no 57314-07-5 (1,2-Butanediol, 4-methoxy-, (S)-)

1,2-Butanediol, 4-methoxy-, (S)- structure

57314-07-5 structure

Product Name:1,2-Butanediol, 4-methoxy-, (S)-

CAS No:57314-07-5

MF:C₅H₁₂O₃

MW:120.146982192993

CID:345808

PubChem ID:15720951

Update Time:2025-04-19

1,2-Butanediol, 4-methoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

- 1,2-Butanediol, 4-methoxy-, (S)-
- (2S)-4-methoxybutane-1,2-diol
- DTXSID70577370
- SCHEMBL10304890
- EN300-6953758
- 57314-07-5
- Inchi： 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
- InChI Key： LKAJWFLIIFXVPZ-YFKPBYRVSA-N
- SMILES： O[C@H](CO)CCOC

Computed Properties

Exact Mass: 120.07866
Monoisotopic Mass: 120.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 46.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69

1,2-Butanediol, 4-methoxy-, (S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6953758-0.05g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.05g	$285.0	2023-07-07
Enamine	EN300-6953758-0.1g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.1g	$426.0	2023-07-07
Enamine	EN300-6953758-0.25g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.25g	$607.0	2023-07-07
Enamine	EN300-6953758-0.5g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.5g	$959.0	2023-07-07
Enamine	EN300-6953758-1.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	1.0g	$1229.0	2023-07-07
Enamine	EN300-6953758-2.5g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	2.5g	$2408.0	2023-07-07
Enamine	EN300-6953758-5.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	5.0g	$3562.0	2023-07-07
Enamine	EN300-6953758-10.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	10.0g	$5283.0	2023-07-07
1PlusChem	1P01INA6-50mg	1,2-Butanediol, 4-methoxy-, (S)-	57314-07-5	95%	50mg	$402.00	2023-12-16
1PlusChem	1P01INA6-100mg	1,2-Butanediol, 4-methoxy-, (S)-	57314-07-5	95%	100mg	$589.00	2023-12-16

1,2-Butanediol, 4-methoxy-, (S)- Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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